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Compound of Interest

Compound Name: cis-3-Hexenyl isobutyrate

Cat. No.: B1580806 Get Quote

cis-3-Hexenyl isobutyrate (CAS No. 41519-23-7) is an ester recognized for its potent,

diffusive green, and fruity aroma, often described as reminiscent of cut grass and apple.[1] This

olfactory profile makes it a valuable ingredient in the flavor and fragrance industries, where it is

used to impart naturalness and modern notes to floral, citrus, and fruit compositions.[1][2]

Naturally occurring in plants such as quince peel, guavas, and Scotch spearmint oil, cis-3-
Hexenyl isobutyrate is also synthesized as a nature-identical compound to ensure consistent

quality and preserve natural resources.[2] As with any chemical intended for use in consumer

products, a thorough evaluation of its toxicological profile is essential to ensure human safety.

This guide provides a comprehensive overview of the available toxicological data for cis-3-
Hexenyl isobutyrate, synthesizing findings from key industry safety assessments and

regulatory resources. The narrative emphasizes the causality behind experimental choices and

the logic of risk assessment strategies, such as the use of read-across data.

Executive Summary of Toxicological Profile
The toxicological profile of cis-3-Hexenyl isobutyrate is well-characterized, primarily through

the efforts of the Research Institute for Fragrance Materials (RIFM). The key findings indicate a

low order of acute toxicity. While it is classified as a skin irritant, it is not expected to be

genotoxic, phototoxic, or a reproductive toxicant at current exposure levels.[3][4] A potential for

skin sensitization has been identified, leading to the establishment of safe use levels in final

products.[2][3] For several endpoints, data from structurally similar molecules (read-across
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analogues) have been used to complete the safety assessment, a scientifically accepted

practice to avoid unnecessary animal testing.

Core Toxicological Endpoints
Acute Toxicity
The assessment of acute toxicity determines the potential for adverse effects from a single,

short-term exposure to a substance. For cis-3-Hexenyl isobutyrate, the data indicate a low

level of acute toxicity via both oral and dermal routes.

Rationale for Study Design: The median lethal dose (LD50) is a standardized measure used to

express the acute toxicity of a substance. It represents the dose required to be lethal to 50% of

a tested animal population. High LD50 values are indicative of low acute toxicity. The oral route

is relevant for potential ingestion of food and cosmetic products, while the dermal route is

critical for fragrance ingredients applied to the skin.

Endpoint Species Route Value
Classificati
on

Source

LD50 Rat Oral > 5000 mg/kg Low Toxicity [1][4]

LD50 Rabbit Dermal > 5000 mg/kg Low Toxicity [1][4]

Acute

Inhalation
- Inhalation

Data not

available
- [4]

These high LD50 values suggest that cis-3-Hexenyl isobutyrate is not a significant acute

hazard through ingestion or skin contact.

Skin and Eye Irritation
Irritation studies evaluate the potential for a substance to cause reversible inflammatory

reactions at the site of contact.

Skin Irritation:cis-3-Hexenyl isobutyrate is classified as a skin irritant.[4][5] Safety Data

Sheets (SDS) consistently carry the hazard statement "Causes skin irritation," indicating that

direct contact may lead to redness, pain, or inflammation.[4][6] Standard protocols for such
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evaluations, like those outlined by the Organisation for Economic Co-operation and

Development (OECD), involve applying the substance to the skin of test animals and scoring

the resulting erythema (redness) and edema (swelling).

Eye Irritation: The substance is reported to cause mild or temporary eye irritation.[4] Direct

contact with the eyes should be avoided. Precautionary statements on SDSs recommend

rinsing cautiously with water for several minutes if contact occurs.[5]

Skin Sensitization
Skin sensitization is an allergic response mediated by the immune system that occurs after

repeated exposure to a substance. It is a critical endpoint for fragrance ingredients.

The RIFM has concluded that cis-3-Hexenyl isobutyrate has the potential to induce skin

sensitization in a small fraction of susceptible individuals.[2] This conclusion is based on a

weight-of-evidence approach, which includes data from human tests and read-across

analogues.

Key Finding: To manage this risk, RIFM has established a No Expected Sensitization

Induction Level (NESIL) of 1000 µg/cm².[3] The NESIL is a critical value in Quantitative Risk

Assessment (QRA) for fragrances; it represents the highest exposure level that is not

expected to induce sensitization in humans. This value is used to determine maximum

acceptable concentration levels for the ingredient in various consumer product categories.[2]

Human Studies: Notably, a human maximization test conducted on a structurally related

material, cis-3-hexenyl butyrate (10%), did not produce any skin sensitization reactions.[3]

The diagram below illustrates a generalized workflow for assessing skin sensitization potential,

a process central to the safety evaluation of fragrance ingredients.
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Phase 1: Initial Screening & Data Gathering

Phase 2: In Vitro & In Chemico Testing

Phase 3: In Vivo Confirmation (If Necessary)

Phase 4: Risk Assessment

Physicochemical
Properties Analysis

In Silico / QSAR
Prediction (e.g., DEREK)

Read-Across
Analysis

DPRA
(Peptide Reactivity)

Local Lymph Node Assay
(LLNA)

KeratinoSens™ / LuSens™
(Gene Expression)

Human Repeat Insult
Patch Test (HRIPT)

Determine NESIL
(No Expected Sensitization

Induction Level)

Calculate Consumer
Exposure Levels

Establish Safe
Use Concentrations
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Metabolic Pathway

Target Material
cis-3-Hexenyl isobutyrate

(Data Gap)

Shared Metabolite
cis-3-Hexen-1-ol

Hydrolysis

Source Analogue
cis-3-Hexenyl acetate

(Robust Data Available)

Hydrolysis

Conclusion for Target Material
(No Adverse Effects Expected)

Read-Across Justification:
Structural Similarity &
Common Metabolism

Inference

Click to download full resolution via product page

Logic of the read-across approach for toxicity assessment.

Results: The OECD 422 study on the read-across analogue yielded a No Observed Adverse

Effect Level (NOAEL). After applying a default safety factor, a derived NOAEL of 333

mg/kg/day was established for the repeated dose and reproductive toxicity endpoints. [3]

Risk Assessment: The Margin of Exposure (MOE) was calculated by comparing this derived

NOAEL to the estimated total systemic exposure from consumer product use (0.69

µg/kg/day). The resulting MOE is very large (482,609), indicating that systemic exposure is

far below levels that would be of concern. [3]Therefore, the MOE is considered adequate for

both repeated dose and reproductive toxicity endpoints. [3]

Conclusion and Risk Management
The comprehensive toxicological assessment of cis-3-Hexenyl isobutyrate reveals a

favorable safety profile for its use as a fragrance and flavor ingredient at current levels of use. It

exhibits low acute toxicity and is not a concern for genotoxicity or reproductive toxicity.
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The primary toxicological considerations are local effects upon direct contact: skin irritation and

the potential for skin sensitization. The risk of skin irritation is managed through appropriate

handling and dilution in final product formulations. The risk of sensitization is managed by

adhering to the safe concentration limits established by industry bodies like the International

Fragrance Association (IFRA), based on the RIFM's QRA. This ensures that consumer

exposure remains below the threshold expected to induce an allergic reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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